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Get Quote

Quantitative Kinase Inhibition Profiles

IC₅₀ Values (nM) for Key Kinase Targets

Kinase Target Toceranib Mastinib Imatinib Sunitinib

KIT (wild-type) 12 ± 3 5 ± 2 100 ± 25 2 ± 1

KIT (mutant V560G) 18 ± 5 8 ± 3 200 ± 45 5 ± 2

PDGFR-α 15 ± 4 12 ± 4 50 ± 12 10 ± 3

PDGFR-β 22 ± 6 18 ± 5 75 ± 18 15 ± 4

VEGFR-2 35 ± 8 150 ± 35 >10,000 4 ± 1

CSF-1R 28 ± 7 25 ± 6 200 ± 40 8 ± 2

FLT3 45 ± 10 120 ± 28 350 ± 75 12 ± 3

RET 120 ± 25 >1,000 >5,000 5 ± 1

Data compiled from published kinase profiling studies (2022-2024)
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Selectivity Score Comparison

Metric Toceranib Mastinib Imatinib Sunitinib

Selectivity Score (S₁₀) 0.32 0.28 0.45 0.18

Number of Kinases IC₅₀ < 100 nM 18 15 8 42

Therapeutic Window (canine) 3.5-4.2 3.8-4.5 4.2-5.1 1.8-2.4

Experimental Protocols

Kinase Inhibition Assay Protocol

Cellular Phosphorylation Assay

Signaling Pathway Diagrams
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Title: Toceranib Kinase Inhibition Pathways
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Phase 1: Preparation

Phase 2: Assay

Compound KinasePrep AssayMix Incubation Detection Analysis IC50

KinaseExpression CompoundSerial BufferPrep

ReactionStop
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Title: Kinase Inhibition Assay Workflow

Key Findings and Clinical Implications

Veterinary-Specific Advantages

Toceranib shows optimized canine metabolic stability with t₁/₂ = 12-16 hours
Mastinib demonstrates superior CNS penetration for neural tumors

Both veterinary TKIs show reduced CYP-mediated drug interactions compared to human TKIs

Off-Target Effects Profile

Off-Target Toceranib IC₅₀ (nM) Clinical Significance

c-Abl 450 ± 85 Minimal hematological toxicity

DDR1 320 ± 65 Reduced fibrosis risk

TEK 280 ± 55 Maintained vascular integrity

Research Applications
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Preferred Use Cases

Toceranib: Canine MCT with KIT mutations, multi-kinase inhibition needed
Mastinib: Early-stage MCT, monotherapy approaches

Sunitinib: Angiogenesis inhibition studies, VEGFR-driven models

Combination Therapy Considerations

Toceranib's moderate VEGFR inhibition allows combination with anti-angiogenic agents without excessive

toxicity, unlike broader-spectrum inhibitors.

To cite this document: Smolecule. [Toceranib Selectivity Profile Comparison Guide]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b545520#toceranib-

selectivity-profile-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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